Cas no 59660-56-9 (2,1,3-benzoxadiazol-5-ylmethanol)

• Product Name: 2,1,3-benzoxadiazol-5-ylmethanol
• CAS No: 59660-56-9
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 366274
• PubChem ID: 2776297
• Update Time: 2025-04-19

2,1,3-benzoxadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzoxadiazol-5-ylMethanol
• 2,1,3-Benzoxadiazole-5-methanol
• 2,1,3-Benzoxadiazol-5-ylmethanol
• 2,9-DIMETHYL-5-DECYNE
• 5-Benzofurazanmethanol
• 5-hydroxymethylbenzofuran
• 5-hydroxymethylbenzofurazan
• benzo[c][1,2,5]oxadiazol-5-ylmethanol
• AKOS006228840
• (2,1,3-Benzoxadiazol-5-yl)methanol
• CS-0260559
• SDCCGMLS-0065950.P001
• HSIHJRXNWRCVOM-UHFFFAOYSA-N
• SCHEMBL8913108
• F88038
• MFCD02682028
• J-506699
• DTXSID00379965
• FT-0609005
• 59660-56-9
• EN300-7542481
• 2,1,3-benzoxadiazol-5-ylmethanol

• MDL： MFCD02682028
• Inchi： 1S/C7H6N2O2/c10-4-5-1-2-6-7(3-5)9-11-8-6/h1-3,10H,4H2
• InChI Key： HSIHJRXNWRCVOM-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(CO)=CC2=N1

Computed Properties

• Exact Mass: 150.04300
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.408
• Melting Point: 66 °C
• Boiling Point: 300.1°C at 760 mmHg
• Flash Point: 135.3°C
• Refractive Index: 1.653
• PSA: 59.15000
• LogP: 0.71510

2,1,3-benzoxadiazol-5-ylmethanol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles